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Compound of Interest

Compound Name: 4-Hydroxyphthalic acid

Cat. No.: B105139 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 4-Hydroxyphthalic acid, ensuring compliance and safety within a laboratory setting. This

procedure is designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before handling 4-Hydroxyphthalic acid, it is crucial to be aware of its hazards. This chemical

is classified as a skin and eye irritant.[1][2][3] Always consult the Safety Data Sheet (SDS) for

the most detailed information.

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear safety glasses with side-shields or goggles.[1][2]

Hand Protection: Use chemically resistant gloves.[1][2]

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.[1][2]

Respiratory Protection: If dust formation is likely, use a NIOSH/MSHA approved respirator.[2]

Handle the substance in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust.[4][5] Avoid creating dust during handling.[2][4]
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The following table summarizes the critical data for the safe handling and disposal of 4-
Hydroxyphthalic acid.

Parameter Information Source

Chemical Name 4-Hydroxyphthalic acid [1][2]

CAS Number 610-35-5 [1][6]

Physical State Solid, Off-white Powder [2][4]

Primary Hazards

Causes skin irritation

(Category 2), Causes serious

eye irritation (Category 2)

[1][2][3][4]

Incompatible Materials
Bases, Reducing Agents,

Oxidizing Agents
[2][4]

Sink Disposal
Prohibited for hazardous

chemicals
[7][8]

Evaporation Disposal Prohibited [7]

Primary Disposal Route

Approved Hazardous Waste

Collection Program via

Environmental Health & Safety

(EHS)

[7][9]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for disposing of 4-Hydroxyphthalic
acid waste. Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal according to local, regional, and national regulations.[1][2]

Step 1: Waste Identification

Treat all 4-Hydroxyphthalic acid that is no longer needed, contaminated, or spilled as

hazardous waste.[7] This includes the solid chemical and any materials used for spill

cleanup.
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Step 2: Select a Proper Waste Container

Choose a container that is chemically compatible with 4-Hydroxyphthalic acid and is in

good condition, free from leaks or damage.[8][10] Plastic containers are often preferred.[9]

The container must have a secure, screw-on cap to prevent leakage.[8]

Ensure the container has at least one inch of headroom to allow for expansion.[8]

Step 3: Label the Waste Container

Label the container clearly as soon as the first drop of waste is added.

The label must include:

The words "Hazardous Waste."

The full chemical name: "4-Hydroxyphthalic Acid." Do not use abbreviations.

A clear statement of the hazards (e.g., "Skin Irritant," "Eye Irritant").

The date when waste was first added to the container.

Step 4: Store the Waste in a Satellite Accumulation Area (SAA)

Store the sealed waste container in a designated SAA, which must be at or near the point of

generation.[8][9]

Crucially, segregate the 4-Hydroxyphthalic acid waste from incompatible materials such as

bases, oxidizing agents, and reducing agents.[2][4][8]

The SAA must be inspected weekly for any signs of leakage.[8]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]

Step 5: Arrange for Disposal

Once the container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) or equivalent department to schedule a waste
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pickup.[9]

Do not attempt to transport the waste yourself. Follow your institution's specific procedures

for requesting collection.

Step 6: Disposal of Empty Containers

A container that held 4-Hydroxyphthalic acid can be disposed of as regular trash only after

all waste has been removed, leaving as little residue as possible.[7]

Before disposal, all hazardous waste labels must be defaced or removed.[7]

The cap should be removed from the empty container before placing it in the regular trash.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphthalic acid waste in a laboratory setting.
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Workflow for 4-Hydroxyphthalic Acid Disposal

Preparation & Identification

Containment & Storage

Final Disposal
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Acid as Waste

Wear Required PPE
(Gloves, Eye Protection)

Select Compatible Container
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'Hazardous Waste'
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Store in Designated SAA
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(Bases, Oxidizers, Reducers)

Is Container Full?

Continue Use / Accumulation
(Inspect SAA Weekly)

No
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Waste Pickup
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Approved Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 4-Hydroxyphthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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